![molecular formula C16H16N4OS B7513209 N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide](/img/structure/B7513209.png)
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide, also known as IMPY, is a chemical compound that has been extensively studied for its potential applications in scientific research. IMPY is a small molecule that can be synthesized through a variety of methods and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide is not fully understood, but it is thought to act through binding to specific receptors or transporters in the body. For example, this compound has been shown to bind to the dopamine transporter and inhibit dopamine uptake, which is thought to be the mechanism behind its potential therapeutic effects in Parkinson's disease. This compound has also been shown to bind to amyloid-beta plaques in the brain, which is thought to be the mechanism behind its potential diagnostic and therapeutic effects in Alzheimer's disease.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects, including its ability to bind to specific receptors and transporters in the body. It has been shown to have potential therapeutic effects in a range of diseases, including Alzheimer's disease, Parkinson's disease, and cancer. In addition, this compound has been shown to have potential as a diagnostic tool for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has several advantages for lab experiments, including its small size, which allows it to easily penetrate cell membranes and interact with specific receptors and transporters. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide, including further studies on its potential therapeutic effects in Alzheimer's disease, Parkinson's disease, and cancer. In addition, further research is needed to fully understand its mechanism of action and potential toxicity. Other future directions for research could include the development of new synthesis methods for this compound, as well as the exploration of its potential applications in other areas of scientific research.
Synthesis Methods
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide can be synthesized through a variety of methods, including the reaction of 3-aminopyridine with 6-bromoimidazo[1,2-a]pyridine, followed by reaction with 4,5-dimethylthiophene-2-carboxylic acid chloride. The resulting product is purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have potential therapeutic effects in a range of diseases, including Alzheimer's disease, Parkinson's disease, and cancer. This compound has been shown to bind to amyloid-beta plaques in the brain, which are associated with Alzheimer's disease, and has been suggested as a potential diagnostic tool for the disease. This compound has also been shown to have potential as a therapeutic agent for Parkinson's disease, as it can bind to the dopamine transporter and inhibit dopamine uptake. In addition, this compound has been shown to have potential as a cancer therapeutic agent, as it can inhibit the growth of cancer cells.
properties
IUPAC Name |
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4OS/c1-11-7-14(22-12(11)2)16(21)19-9-13-3-4-15(18-8-13)20-6-5-17-10-20/h3-8,10H,9H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOOPJLFRRSSBIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(=O)NCC2=CN=C(C=C2)N3C=CN=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.